N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide

• IUPAC Name: 2-(2-chloro-3,3,4,4-tetrafluorocyclobuten-1-yl)isoindole-1,3-dione
• InChI: InChI=1S/C12H4ClF4NO2/c13-7-8(12(16,17)11(7,14)15)18-9(19)5-3-1-2-4-6(5)10(18)20/h1-4H
• InChI Key: FZVLOHCEEOOOQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=C(C(C3(F)F)(F)F)Cl
• Molecular Formula: C12H4ClF4NO2
• Molecular Weight: 305.61 g/mol

Description

N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide (CTFP) is a synthetic compound that has been used in a variety of scientific research applications. It is a fluorinated cyclobutene derivative of phthalimide, which has a unique structure and properties that make it useful in a range of applications. CTFP has been used in the synthesis of a variety of compounds, including polymers, drugs, and other materials. In addition, CTFP has been used in a variety of biochemical and physiological studies due to its unique structure and properties.

Mechanism of Action

N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide has a unique structure and properties that make it useful in a variety of biochemical and physiological studies. N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide acts as an inhibitor of enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the synthesis of prostaglandins and leukotrienes. N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide also binds to and inhibits the activity of DNA and RNA polymerases, which are involved in the replication and transcription of genetic material. In addition, N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide has been found to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the synthesis of prostaglandins and leukotrienes, which are involved in inflammation and immune responses. N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide has also been found to inhibit the activity of DNA and RNA polymerases, which are involved in the replication and transcription of genetic material. In addition, N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide has been found to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide has a number of advantages for use in laboratory experiments. It is a relatively stable compound that is easy to synthesize and has a high purity. In addition, N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide is relatively non-toxic and can be used in a variety of laboratory experiments. However, N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide is a relatively expensive compound and its use may be limited in some laboratory experiments due to its cost.

Future Directions

The use of N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide in scientific research is likely to continue to expand in the future. N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide has been used in a variety of biochemical and physiological studies, and its unique structure and properties make it useful in a range of applications. Future research may focus on the use of N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide in the synthesis of a variety of compounds, including polymers, drugs, and other materials. In addition, future research may focus on the use of N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide in the synthesis of fluorescent proteins and other fluorescent molecules. Finally, future research may focus on the use of N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide in the synthesis of a variety of metal complexes, including those of transition metals, lanthanides, and actinides.

Synthesis Methods

N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide can be synthesized using a variety of methods, including a reaction of a phthalimide and a chlorotrifluorocyclobutene. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, at temperatures between 0 and 100°C. The reaction is usually conducted in the presence of a base, such as pyridine, and a catalyst, such as palladium. The reaction is typically completed within 1-2 hours and yields a product with >99% purity.

Scientific Research Applications

N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide has been used in a variety of scientific research applications, including the synthesis of polymers, drugs, and other materials. It has also been used in the synthesis of a variety of molecules, including pharmaceuticals, pesticides, and other compounds. In addition, N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide has been used in the synthesis of fluorescent proteins and other fluorescent molecules. N-(2-Chloro-3,3,4,4-tetrafluorocyclobut-1-enyl)phthalimide has also been used in the synthesis of a variety of metal complexes, including those of transition metals, lanthanides, and actinides.